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Compound of Interest

Compound Name: Methyl 3-oxooctadecanoate

Cat. No.: B089248

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and potential biological relevance of high-purity Methyl 3-oxooctadecanoate (CAS
14531-34-1). This document is intended to serve as a valuable resource for researchers in the
fields of metabolic diseases, drug discovery, and lipid biochemistry. Due to the limited
commercial availability of high-purity Methyl 3-oxooctadecanoate, this guide also includes a
detailed synthesis protocol and proposes a hypothetical signaling pathway and experimental
workflow to stimulate further research into its biological function.

Commercial Availability

The commercial availability of high-purity Methyl 3-oxooctadecanoate is currently limited.
Researchers seeking this compound may need to consider custom synthesis or utilize the
available grade. A summary of a known supplier is provided in the table below. For comparison,
data for several commercially available isomers are also included, which may serve as useful
analytical standards or comparative compounds in research studies.

Table 1: Commercial Suppliers of Methyl 3-oxooctadecanoate and Its Isomers
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Compound . . Available
CAS Number Supplier Purity .
Name Quantities
Methyl 3- CymitQuimica
Y ymitQ 100mg, 250mg,
oxooctadecanoat  14531-34-1 (for Apollo 95%
N 19, 59
e Scientific)
Methyl 5-
oxooctadecanoat  2380-20-3 Sigma-Aldrich 99% 59
e
Methyl 9-
oxooctadecanoat  1842-70-2 Not specified Not specified Not specified
e
Methyl 10-
oxooctadecanoat  870-10-0 Not specified Not specified Not specified
e
Methyl 12-
oxooctadecanoat  2380-27-0 Sigma-Aldrich 98% 100mg
e
Cayman 25mg, 50mg,
Y ] =295% 9 9

Chemical 100mg, 250mg
Santa Cruz .

) >97% Not specified
Biotechnology

Experimental Protocols

Given the scarcity of high-purity commercial sources for Methyl 3-oxooctadecanoate, in-
house synthesis may be a viable option for obtaining the required quantities for research.

Synthesis of Methyl 3-oxooctadecanoate[1]

This protocol describes a general method for the preparation of 3-oxo-fatty acid methyl esters.

Materials:
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e Monomethyl monopotassium malonate

e Triethylamine (dry)

e Anhydrous Magnesium chloride (MgCI2)

o Acetonitrile (MeCN)

e n-Hexadecanoyl chloride

o Toluene

e Hydrochloric acid (HCI), 13% aqueous solution
o Water

e Argon (Ar) gas supply

Procedure:

e Preparation of the Magnesium Enolate:

[¢]

Ina 1 L flask under an Argon atmosphere, add 32.80 g (0.21 mol) of monomethyl
monopotassium malonate.

[¢]

Add 300 ml of acetonitrile and stir the mixture while cooling to 10-15 °C.

To this mixture, add 44.36 ml (32.40 g, 0.32 mol) of dry triethylamine, followed by 23.81 g
(0.25 mol) of anhydrous MgCI2.

[e]

[e]

Continue stirring at 20-25 °C for 2.5 hours.
e Acylation:
o Cool the resulting slurry to 0 °C.

o Add the respective acid chloride (0.1 mol of n-hexadecanoyl chloride) dropwise over 25
minutes.
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o Following the addition of the acid chloride, add 3 ml of triethylamine.

o Allow the mixture to stir overnight at 20-25 °C.

o Work-up and Purification:
o Concentrate the reaction mixture in a vacuum to remove the acetonitrile.
o Suspend the residue in 100 ml of toluene and re-concentrate in a vacuum.
o Add another 150 ml of toluene and cool the mixture to 10-15 °C.

o Cautiously add 150 ml of 13% aqueous HCI, ensuring the temperature remains below 25
°C.

o Separate the aqueous layer.

o Wash the organic layer twice with 40 ml of 13% aqueous HCI and then with 40 ml of water.
o Concentrate the organic solution in a vacuum to obtain the crude product.

o Purify the crude product by distillation or recrystallization.

o Confirm the purity of the final product by HPLC/MS.

Hypothetical Signaling Pathway and Biological Role

While the specific signaling pathways involving Methyl 3-oxooctadecanoate are not yet
elucidated, its structure as a beta-keto fatty acid ester suggests a potential role in cellular lipid
metabolism. It could act as an intermediate in fatty acid synthesis or degradation, or potentially
as a signaling molecule itself, influencing pathways that regulate energy homeostasis.

Based on the known mechanisms of fatty acid uptake and metabolism, a hypothetical signaling
pathway is proposed below.[1][2][3][4] This pathway illustrates how Methyl 3-
oxooctadecanoate, as a metabolic intermediate, could influence cellular processes.
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Caption: Hypothetical signaling pathway involving Methyl 3-oxooctadecanoyl-CoA.

Proposed Experimental Workflow

To investigate the biological effects of Methyl 3-oxooctadecanate, a structured experimental
workflow is essential. The following workflow outlines the key steps to assess its impact on

cellular fatty acid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for High-
Purity Methyl 3-oxooctadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089248#commercial-suppliers-of-high-purity-methyl-
3-oxooctadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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